Cas no 2228239-68-5 (3-(3-bromo-5-fluorophenyl)-2-methoxypropanoic acid)

• Product Name: 3-(3-bromo-5-fluorophenyl)-2-methoxypropanoic acid
• CAS No: 2228239-68-5
• MF: C₁₀H₁₀BrFO₃
• MW: 277.087006092072
• CID: 6341287
• PubChem ID: 165831775
• Update Time: 2025-06-14

3-(3-bromo-5-fluorophenyl)-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-5-fluorophenyl)-2-methoxypropanoic acid
• EN300-1925329
• 2228239-68-5

• Inchi： 1S/C10H10BrFO3/c1-15-9(10(13)14)4-6-2-7(11)5-8(12)3-6/h2-3,5,9H,4H2,1H3,(H,13,14)
• InChI Key： ZLTKPVHIKJYYTK-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)CC(C(=O)O)OC)F

Computed Properties

• Exact Mass: 275.97973g/mol
• Monoisotopic Mass: 275.97973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(3-bromo-5-fluorophenyl)-2-methoxypropanoic acid

Comprehensive Overview of 3-(3-bromo-5-fluorophenyl)-2-methoxypropanoic acid (CAS No. 2228239-68-5)

3-(3-bromo-5-fluorophenyl)-2-methoxypropanoic acid (CAS No. 2228239-68-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo-fluorophenyl and methoxypropanoic acid moieties, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features make it a valuable candidate for drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

The growing interest in 3-(3-bromo-5-fluorophenyl)-2-methoxypropanoic acid is driven by its potential applications in targeted therapies. Researchers are exploring its role in addressing metabolic disorders and inflammatory conditions, aligning with the current focus on precision medicine. The compound's fluorophenyl group enhances its binding affinity to biological targets, while the methoxypropanoic acid moiety contributes to its solubility and pharmacokinetic properties.

In the context of sustainable chemistry, 3-(3-bromo-5-fluorophenyl)-2-methoxypropanoic acid is also being studied for its environmental impact. With increasing regulatory scrutiny on chemical manufacturing, industries are seeking greener synthesis routes for such intermediates. Recent advancements in catalytic bromination and fluorination techniques have improved the efficiency of producing this compound, reducing waste and energy consumption.

From a commercial perspective, the demand for CAS No. 2228239-68-5 is rising due to its versatility. It is frequently referenced in patents related to small-molecule therapeutics and crop protection agents. Analysts predict that the market for such intermediates will expand as the pharmaceutical and agrochemical sectors continue to innovate. This trend is further supported by the compound's compatibility with high-throughput screening platforms, which accelerate drug discovery processes.

For researchers and manufacturers, understanding the spectroscopic properties of 3-(3-bromo-5-fluorophenyl)-2-methoxypropanoic acid is essential. Nuclear magnetic resonance (NMR) and mass spectrometry (MS) data confirm its structural integrity, while high-performance liquid chromatography (HPLC) ensures purity. These analytical methods are critical for quality control, especially when the compound is used in GMP-compliant production.

In summary, 3-(3-bromo-5-fluorophenyl)-2-methoxypropanoic acid (CAS No. 2228239-68-5) represents a promising building block in modern chemistry. Its applications span from drug development to sustainable agrochemicals, reflecting the compound's adaptability to evolving scientific and industrial needs. As research progresses, this compound is likely to play a pivotal role in addressing global health and environmental challenges.